Cas no 1803692-71-8 (Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803692-71-8
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4829589
• Update Time: 2025-05-22

Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)8-5(2)6(15)4-7(14-8)18-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： WEOGXGVHNBRTOS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(C)=C(C(=O)OCC)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803692-71-8)

Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803692-71-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and hydroxy functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

The structural features of Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate make it a valuable intermediate in medicinal chemistry. Its ester group and heterocyclic core allow for versatile chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Additionally, the trifluoromethoxy moiety enhances metabolic stability, a critical factor in drug candidate optimization.

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly synthetic routes. The incorporation of fluorine atoms improves efficacy while reducing environmental persistence, addressing concerns about green chemistry and regulatory compliance. Industry trends indicate rising interest in fluorinated pyridines, driven by their balance of reactivity and safety profiles. As such, CAS No. 1803692-71-8 is frequently referenced in patents related to next-generation pesticides and biodegradable materials.

From a supply chain perspective, Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate is typically available through specialized chemical suppliers catering to R&D sectors. Its synthesis involves multi-step organic reactions, often requiring catalytic methods to achieve high yields. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with pharmaceutical-grade standards. Researchers frequently search for synthetic protocols and solubility data, reflecting its niche yet expanding applications.

Emerging discussions in preclinical research suggest potential synergies between this compound and targeted drug delivery systems. Its lipophilic nature facilitates encapsulation in nanocarriers, a hot topic in oncological formulations. Furthermore, computational studies using AI-driven molecular modeling predict favorable interactions with enzyme active sites, accelerating hit-to-lead transitions. These advancements position CAS No. 1803692-71-8 as a candidate for personalized medicine initiatives.

In summary, Ethyl 4-hydroxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate represents a convergence of innovation and practical utility across multiple scientific disciplines. Its relevance to cutting-edge therapeutics and sustainable agriculture ensures continued interest from both academia and industry. As regulatory frameworks evolve to prioritize safer chemicals, this compound’s unique attributes will likely fuel further exploration and commercialization.